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Introduction

ADTL-SA1215 is a first-in-class, specific small-molecule activator of Sirtuin-3 (SIRT3), a
NAD+-dependent deacetylase primarily localized in the mitochondria.[1][2] Emerging research
has identified ADTL-SA1215 as a modulator of autophagy in triple-negative breast cancer
(TNBC), presenting a promising avenue for therapeutic investigation.[1][2] These application
notes provide detailed protocols for utilizing ADTL-SA1215 in cell culture experiments to study
its effects on cell proliferation, migration, and the underlying signaling pathways.

Mechanism of Action

ADTL-SA1215 specifically activates the deacetylase activity of SIRT3. This activation initiates
a signaling cascade that promotes autophagy and mitophagy, the selective degradation of
mitochondria by autophagy.[2] In the context of triple-negative breast cancer, this induction of
autophagy has been shown to inhibit cell proliferation and migration.[2]

Data Presentation
Quantitative Data Summary

The following table summarizes the key quantitative parameters of ADTL-SA1215 activity.
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Parameter Cell Line Value Reference
EC50 (SIRT3
o 0.21 uM [3]
Activation)
IC50 (Cell
MDA-MB-231 2.19 pM [3]

Proliferation)

Signaling Pathway

The diagram below illustrates the proposed signaling pathway initiated by ADTL-SA1215.
Activation of SIRT3 leads to the deacetylation of downstream targets, which in turn modulates
the autophagy machinery, ultimately impacting cell survival and migration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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experiment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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